Cas no 264226-03-1 (ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE)
264226-03-1 structure
Product Name:ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
CAS No:264226-03-1
MF:C9H9N3O3
MW:207.186061620712
CID:247651
PubChem ID:2745370
Update Time:2025-04-19
ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
- ethyl 5-(1H-pyrazol-5-yl)-1,2-oxazole-3-carboxylate
- HMS1451B19
- DTXSID90372561
- 264226-03-1
- Oprea1_845184
- IDI1_018468
- Maybridge3_007081
- FT-0743929
-
- Inchi: 1S/C9H9N3O3/c1-2-14-9(13)7-5-8(15-12-7)6-3-4-10-11-6/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: ZFPNEWWDEBDKQB-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)OCC)=N1)C1=CC=NN1
Computed Properties
- Exact Mass: 207.06400
- Monoisotopic Mass: 207.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 81Ų
Experimental Properties
- PSA: 81.01000
- LogP: 1.24140
ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E945893-50mg |
Ethyl 5-(1H-Pyrazol-3-yl)Isoxazole-3-Carboxylate |
264226-03-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E945893-100mg |
Ethyl 5-(1H-Pyrazol-3-yl)Isoxazole-3-Carboxylate |
264226-03-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E945893-500mg |
Ethyl 5-(1H-Pyrazol-3-yl)Isoxazole-3-Carboxylate |
264226-03-1 | 500mg |
$ 160.00 | 2022-06-05 |
ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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